Cas no 1782547-09-4 (7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane)

• Product Name: 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane
• CAS No: 1782547-09-4
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 4615781
• Update Time: 2025-08-05

7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• AM806418
• 7-FLUORO-3-OXA-9-AZABICYCLO[3.3.1]NONANE
• (1R,5S)-7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane
• 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane

• Inchi： 1S/C7H12FNO/c8-5-1-6-3-10-4-7(2-5)9-6/h5-7,9H,1-4H2
• InChI Key： KESXOGPZYDMEFM-UHFFFAOYSA-N
• SMILES： FC1CC2COCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane

Comprehensive Overview of 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane (CAS No. 1782547-09-4): Properties, Applications, and Research Insights

The compound 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane (CAS No. 1782547-09-4) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its fluorinated and heterocyclic architecture makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways with high specificity.

One of the most intriguing aspects of 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane is its molecular rigidity, which enhances its binding affinity to target proteins. This property is critical in the design of small-molecule drugs, where conformational flexibility often leads to off-target effects. The presence of a fluorine atom at the 7-position further improves metabolic stability, a feature highly sought after in medicinal chemistry. Recent studies have highlighted its role in optimizing blood-brain barrier (BBB) penetration, a key challenge in CNS drug development.

In the context of green chemistry, 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane has been investigated for its synthetic efficiency and minimal environmental impact. Researchers are leveraging catalytic methods and microwave-assisted synthesis to reduce waste and improve yields. This aligns with the growing demand for sustainable chemical processes, a topic frequently searched in academic and industrial forums. The compound’s versatility also extends to material science, where its bicyclic framework serves as a building block for advanced polymers.

From a pharmacological perspective, 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane is being studied for its potential in treating neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Its ability to inhibit acetylcholinesterase and monoamine oxidase enzymes has sparked interest in academia and biotech startups. Online searches for "fluorinated CNS drugs" and "bicyclic heterocycles in medicine" reflect the public’s curiosity about these applications.

The safety profile of 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane is another area of active research. While it is not classified as a hazardous substance, thorough toxicological studies are underway to ensure its suitability for clinical use. This cautious approach resonates with the broader trend of preclinical safety validation, a hot topic in drug development circles. Additionally, its patent landscape is being closely monitored, as intellectual property rights play a pivotal role in pharmaceutical innovation.

In summary, 7-fluoro-3-oxa-9-azabicyclo[3.3.1]nonane (CAS No. 1782547-09-4) represents a promising frontier in organic chemistry and drug design. Its multidisciplinary applications—from neuroscience to sustainable synthesis—make it a compound of enduring relevance. As research progresses, it is likely to feature prominently in discussions about next-generation therapeutics and eco-friendly chemical production.